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Compound of Interest

Compound Name: Cyprodinil

Cat. No.: B131803 Get Quote

In the intricate landscape of agricultural disease management, the selection of a fungicide

extends beyond its efficacy against target pathogens. A critical consideration for researchers,

scientists, and drug development professionals is the environmental footprint of these chemical

agents. This guide provides a comprehensive comparison of the environmental impact of

Cyprodinil, an anilinopyrimidine fungicide, with three other widely used fungicides from

different chemical classes: Pyrimethanil (another anilinopyrimidine), Boscalid (a succinate

dehydrogenase inhibitor), and Tebuconazole (a triazole). This analysis is based on key

environmental indicators, including ecotoxicity across various non-target organisms and

environmental fate, supported by experimental data.

Comparative Ecotoxicity
The potential for a fungicide to adversely affect non-target organisms is a primary concern in its

environmental risk assessment. The following tables summarize the acute toxicity of

Cyprodinil and its comparators to a range of aquatic and terrestrial organisms.

Table 1: Acute Toxicity to Aquatic Organisms
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Fungicide Test Organism
Endpoint
(LC50/EC50)

Value (mg/L)

Cyprodinil

Rainbow Trout

(Oncorhynchus

mykiss)

96-hour LC50 2.41[1]

Daphnia magna

(Water Flea)
48-hour EC50 0.033

Green Algae

(Selenastrum

capricornutum)

72-hour EC50 0.11

Pyrimethanil

Rainbow Trout

(Oncorhynchus

mykiss)

96-hour LC50 1.1

Daphnia magna

(Water Flea)
48-hour EC50 0.47

Green Algae

(Selenastrum

capricornutum)

72-hour EC50 1.1

Boscalid

Rainbow Trout

(Oncorhynchus

mykiss)

96-hour LC50 2.7[2]

Daphnia magna

(Water Flea)
48-hour EC50 5.3[2]

Green Algae

(Selenastrum

capricornutum)

72-hour EC50 3.75[2]

Tebuconazole

Rainbow Trout

(Oncorhynchus

mykiss)

96-hour LC50 4.4

Daphnia magna

(Water Flea)
48-hour EC50 4.1

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 13 Tech Support

https://www.ibacon.com/your-study-type/aquatic-ecotoxicology/aquatic-plants/oecd-201-freshwater-alga-and-cyanobacteria
https://catalog.labcorp.com/crop-chemical/oecd-201-freshwater-alga-and-cyanobacteria-growth-inhibition-test
https://catalog.labcorp.com/crop-chemical/oecd-201-freshwater-alga-and-cyanobacteria-growth-inhibition-test
https://catalog.labcorp.com/crop-chemical/oecd-201-freshwater-alga-and-cyanobacteria-growth-inhibition-test
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Green Algae

(Selenastrum

capricornutum)

72-hour EC50 1.5

Table 2: Acute Toxicity to Terrestrial Organisms
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Fungicide Test Organism
Endpoint
(LD50/LC50)

Value

Cyprodinil
Bobwhite Quail

(Colinus virginianus)
Oral LD50 >2000 mg/kg bw[1]

Honeybee (Apis

mellifera)
Contact LD50 >100 µ g/bee [1]

Earthworm (Eisenia

fetida)
14-day LC50 111-333 mg/kg soil[1]

Pyrimethanil
Bobwhite Quail

(Colinus virginianus)
Oral LD50 >2000 mg/kg bw

Honeybee (Apis

mellifera)
Contact LD50 >100 µ g/bee

Earthworm (Eisenia

fetida)
14-day LC50 >500 mg/kg soil

Boscalid
Bobwhite Quail

(Colinus virginianus)
Oral LD50 >2000 mg/kg bw[2]

Honeybee (Apis

mellifera)
Contact LD50 >100 µ g/bee [2]

Earthworm (Eisenia

fetida)
14-day LC50 >500 mg/kg soil[2]

Tebuconazole
Bobwhite Quail

(Colinus virginianus)
Oral LD50 1988 mg/kg bw

Honeybee (Apis

mellifera)
Contact LD50 >200 µ g/bee

Earthworm (Eisenia

fetida)
14-day LC50 1381 mg/kg soil

Environmental Fate and Persistence
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The persistence of a fungicide in the environment and its potential to move into non-target

areas are crucial factors in assessing its long-term environmental impact.

Table 3: Soil and Water Persistence

Fungicide Parameter Value

Cyprodinil
Soil Aerobic Metabolism

(DT50)
11 - 46 days[3]

Water Photolysis (DT50) 0.4 - 13.5 days[2]

Hydrolysis Stable at pH 5-9[2]

Pyrimethanil
Soil Aerobic Metabolism

(DT50)
26 - 98 days

Water Photolysis (DT50) 1.6 - 10.7 days

Hydrolysis Stable at pH 5-9

Boscalid
Soil Aerobic Metabolism

(DT50)
>100 days (very persistent)[2]

Water Photolysis (DT50) Stable

Hydrolysis Stable at pH 5-9

Tebuconazole
Soil Aerobic Metabolism

(DT50)
796 days (very persistent)[4]

Water Photolysis (DT50) Stable[5]

Hydrolysis Stable at pH 5-9

Table 4: Bioaccumulation Potential
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Fungicide Parameter Value Interpretation

Cyprodinil
Bioconcentration

Factor (BCF)
511[2]

High potential for

bioaccumulation

Pyrimethanil
Bioconcentration

Factor (BCF)
330

Moderate potential for

bioaccumulation

Boscalid
Bioconcentration

Factor (BCF)
56

Low potential for

bioaccumulation

Tebuconazole
Bioconcentration

Factor (BCF)
76 - 147

Low to moderate

potential for

bioaccumulation

Experimental Protocols
The ecotoxicity and environmental fate data presented in this guide are typically generated

following standardized international guidelines, primarily those established by the Organisation

for Economic Co-operation and Development (OECD) and the U.S. Environmental Protection

Agency (EPA).

Ecotoxicity Testing
Fish Acute Toxicity Test (OECD 203): This test exposes fish (e.g., Rainbow Trout) to the test

substance for 96 hours.[5][6][7][8] Mortalities are recorded at 24, 48, 72, and 96 hours to

determine the concentration that is lethal to 50% of the test population (LC50).[5][6][7][8]

Daphnia sp. Acute Immobilisation Test (OECD 202): Young daphnids (water fleas) are

exposed to the test substance for 48 hours.[3][9][10][11][12] The concentration that causes

immobilization in 50% of the daphnids (EC50) is determined.[3][9][10][11][12]

Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD 201): Algal cultures are

exposed to the test substance for 72 hours.[1][2][13][14][15] The test measures the inhibition

of growth to determine the concentration that inhibits growth by 50% (EC50).[1][2][13][14][15]

Environmental Fate Testing
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Aerobic and Anaerobic Transformation in Soil (OECD 307): This guideline evaluates the rate

and route of degradation of a chemical in soil under both aerobic and anaerobic conditions.

[16][17][18][19][20] The time it takes for 50% of the substance to degrade (DT50) is a key

endpoint.[16][17][18][19][20]

Bioaccumulation in Fish: Aqueous and Dietary Exposure (OECD 305): This test determines

the potential of a chemical to accumulate in fish from the surrounding water.[21][22][23][24]

[25] The Bioconcentration Factor (BCF) is calculated by dividing the concentration of the

chemical in the fish by the concentration in the water.[21][22][23][24][25]
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Methionine Biosynthesis Pathway
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Krebs Cycle & Electron Transport Chain
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Ergosterol Biosynthesis Pathway

Inhibition by DMI
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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